Cas no 1436191-09-1 (N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide
• CAS No: 1436191-09-1
• MF: C₁₆H₂₄N₄OS
• MW: 320.452961921692
• CID: 5403600
• PubChem ID: 71986707
• Update Time: 2025-10-28

N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide

• Inchi： 1S/C16H24N4OS/c1-3-15(2,14-18-9-10-22-14)19-11-13(21)20-16(12-17)7-5-4-6-8-16/h9-10,19H,3-8,11H2,1-2H3,(H,20,21)
• InChI Key： OOCSUDSFZRQOKI-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)CNC(C)(C1=NC=CS1)CC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.1±45.0 °C(Predicted)
• pka: 12.39±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide

Recent Advances in the Study of N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide (CAS: 1436191-09-1)

N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide (CAS: 1436191-09-1) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a cyanocyclohexyl group and a thiazolyl moiety, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways employed to produce N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide. Researchers have optimized the reaction conditions to achieve high yields and purity, which are critical for subsequent biological evaluations. The compound's stability under physiological conditions has also been investigated, with findings suggesting that it remains stable in various pH environments, making it a viable candidate for further development.

In terms of biological activity, preliminary in vitro studies have demonstrated that N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide exhibits significant inhibitory effects on specific enzymatic targets. For instance, it has been shown to modulate the activity of kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its interaction with cellular receptors has been explored, revealing a high binding affinity that could be leveraged for targeted therapies.

Further investigations into the compound's mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the structural determinants of its activity, enabling researchers to propose modifications that could enhance its efficacy and reduce potential side effects. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have also been evaluated, with results indicating favorable profiles for oral administration.

Despite these promising findings, challenges remain in the development of N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide as a therapeutic agent. Issues such as scalability of synthesis, potential toxicity, and long-term stability need to be addressed in future studies. However, the current body of research underscores the compound's potential as a valuable addition to the pharmaceutical pipeline, particularly in areas where existing treatments are limited.

In conclusion, N-(1-Cyanocyclohexyl)-2-[[1-methyl-1-(2-thiazolyl)propyl]amino]acetamide (CAS: 1436191-09-1) represents a promising candidate for further investigation in the field of chemical biology and drug development. Its unique structural features, combined with its demonstrated biological activity, make it a compound of significant interest. Ongoing and future research will be crucial in determining its full therapeutic potential and addressing the challenges associated with its development.